Cas no 177420-12-1 (Benzo[g]pyrazolo[5,1-b]quinazoline-5,10,11(4H)-trione,2-amino-3-[2-(4-methylphenyl)diazenyl]-)

• Product Name: Benzo[g]pyrazolo[5,1-b]quinazoline-5,10,11(4H)-trione,2-amino-3-[2-(4-methylphenyl)diazenyl]-
• CAS No: 177420-12-1
• MF: C₂₁H₁₄N₆O₃
• MW: 398.374263286591
• CID: 112607
• PubChem ID: 15247770
• Update Time: 2025-04-18

Benzo[g]pyrazolo[5,1-b]quinazoline-5,10,11(4H)-trione,2-amino-3-[2-(4-methylphenyl)diazenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzo[g]pyrazolo[5,1-b]quinazoline-5,10,11(4H)-trione,2-amino-3-[2-(4-methylphenyl)diazenyl]-
• Benzo[g]pyrazolo[5,1-b]quinazoline-5,10,11(4H)-trione, 2-amino-3-[(4-methylphenyl)azo]- (9CI)
• (13E)-14-Amino-13-[(4-methylphenyl)hydrazinylidene]-11,15,16-triazatetracyclo[8.7.0.03,8.012,16]heptadeca-1(10),3,5,7,11,14-hexaene-2,9,17-trione
• 177420-12-1

• Inchi： 1S/C21H14N6O3/c1-10-6-8-11(9-7-10)24-25-16-19(22)26-27-20(16)23-15-14(21(27)30)17(28)12-4-2-3-5-13(12)18(15)29/h2-9,24H,1H3,(H2,22,26)/b25-16+
• InChI Key： XEPXHAJZHOOWKV-PCLIKHOPSA-N
• SMILES： O=C1C2C(C3C=CC=CC=3C(C=2N=C2/C(/C(N)=NN21)=N/NC1C=CC(C)=CC=1)=O)=O

Computed Properties

• Exact Mass: 398.11292
• Monoisotopic Mass: 398.11273833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 2
• Complexity: 954
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 130Ų

Experimental Properties

• PSA: 131.8